3,5-dihydroxy-N'-{3-methoxy-2-[(3-methoxybenzyl)oxy]benzylidene}benzohydrazide

• IUPAC Name: 3,5-dihydroxy-N-[(E)-[3-methoxy-2-[(3-methoxyphenyl)methoxy]phenyl]methylideneamino]benzamide
• InChI: InChI=1S/C23H22N2O6/c1-29-20-7-3-5-15(9-20)14-31-22-16(6-4-8-21(22)30-2)13-24-25-23(28)17-10-18(26)12-19(27)11-17/h3-13,26-27H,14H2,1-2H3,(H,25,28)/b24-13+
• InChI Key: LPCLMYONXKTICG-ZMOGYAJESA-N
• Canonical SMILES: COC1=CC=CC(=C1)COC2=C(C=CC=C2OC)C=NNC(=O)C3=CC(=CC(=C3)O)O
• Isomeric SMILES: COC1=CC=CC(=C1)COC2=C(C=CC=C2OC)/C=N/NC(=O)C3=CC(=CC(=C3)O)O
• Molecular Formula: C23H22N2O6
• Molecular Weight: 422.4 g/mol

Description

Hydrazones and their derivatives are known for their versatile applications in medicinal chemistry due to their significant biological activities. The synthesis and study of benzohydrazide derivatives, including compounds with methoxy and hydroxy substituents, reveal their potential in various fields, such as antimicrobial, antioxidant, and catalytic activities.

Synthesis Analysis

The synthesis of benzohydrazide derivatives typically involves the condensation of benzohydrazide with aldehydes or ketones. For example, compounds related to the requested molecule have been synthesized through reactions involving benzohydrazide and various aldehydes in the presence of solvents like methanol, demonstrating the flexibility and adaptability of this synthetic route (Lei et al., 2011).

Molecular Structure Analysis

X-ray crystallography has been extensively used to determine the molecular structures of benzohydrazide derivatives. These studies reveal that the compounds often crystallize in monoclinic space groups with specific bond angles and lengths, highlighting the influence of substituents on the overall molecular geometry (Rassem & Nour, 2016).

Chemical Reactions and Properties

Benzohydrazide derivatives participate in various chemical reactions, including coordination with metal ions to form complexes. These reactions are influenced by the nature of the substituents and the metal ions involved, leading to compounds with octahedral coordination geometry and potential catalytic properties (Liu et al., 2019).

Physical Properties Analysis

The physical properties of benzohydrazide derivatives, such as solubility and melting points, are crucial for their practical applications. These properties are determined by the compound's molecular structure, particularly the presence and position of functional groups like hydroxy and methoxy groups.

Chemical Properties Analysis

Benzohydrazide derivatives exhibit a range of chemical properties, including antimicrobial, antioxidant, and urease inhibitory activities. The presence of specific substituents can enhance these activities, making these compounds valuable in the development of new therapeutic agents (Hu et al., 2015).